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Compound of Interest

Compound Name: BocNH-PEG11-OH
CAS No.: 1556847-53-0
Cat. No.: B3105902

Get Quote

Executive Summary: The "Golden Rules"

Immediate Action Required:

 NO DRAIN DISPOSAL: Despite the water solubility of the PEG chain, the Boc-protected
amine functionality classifies this as synthetic organic waste. It is strictly prohibited from
sanitary sewer systems.

o ACID SEGREGATION: The Boc (tert-butyloxycarbonyl) group is acid-labile. NEVER mix this
waste with strong acids (e.g., HCI, TFA) in a sealed waste container. Deprotection generates
isobutylene gas and CO3z, which can pressurize and rupture containers.

* INCINERATION: The ultimate disposal path is high-temperature incineration via a licensed

hazardous waste contractor.

Chemical Hazard Profile & Waste Characterization

As a Senior Application Scientist, | emphasize that safe disposal begins with understanding the
molecule's reactivity, not just its toxicity.
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Parameter

Specification

Operational Implication

Physical State

Viscous oil or low-melting solid

May require scraping or rinsing

with solvent to fully clear vials.

CRITICAL: Contact with acids

Reactivity Acid Sensitive releases gas. Store away from
acidic waste streams.
Dictates the liquid waste
Solubility Water, DMSO, DMF, DCM stream (Halogenated vs. Non-
Halogenated).
o Irritant (Skin/Eye), Low Acute Standard PPE (Nitrile gloves,
Toxicity . -
Tox safety glasses) is sufficient.
- Combustible (Flash Point Classify as "Organic Waste"
Flammability

>110°C)

for flammability protocols.

Decision Logic: Waste Stream Segregation

Proper segregation is the single most effective way to prevent lab accidents. Use the following

logic flow to determine the correct container for your specific situation.
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Start: Identify Waste Form

Is it Pure Solid/Qil? Is it in Solution? Trace Residue (Tips/Vials)?

Yes es

Solid Chemical Waste Check Solvent Type Solid Hazardous Debris
(Label: Organic Solid) yp (Double Bagged)

Halogenated Solvent?
(DCM, Chloroform)

Non-Halogenated Liquid Waste
(DMSO, DMF, Water)

Halogenated Liquid Waste

Click to download full resolution via product page

Figure 1: Waste Stream Decision Tree. Select the disposal path based on the physical state
and solvent carrier.

Detailed Disposal Protocols
Protocol A: Solid/INeat Substance Disposal

Context: Expired inventory or excess pure material (viscous oil/solid).

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is
acceptable but poses a breakage risk.

« Transfer: Scrape the material into the container. If the material is too viscous, dissolve it in a
minimal amount of Acetone or Methanol and move to Protocol B.
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e Labeling:
o Must Read: "Hazardous Waste - Solid Organic."

o Constituents: Write "Boc-NH-PEG11-OH" clearly. Do not use abbreviations or structural

formulas alone.

o Closure: Screw the lid tight. Ensure the exterior is wiped clean.

Protocol B: Liquid Waste (Reaction Mixtures & Rinsates)

Context: HPLC waste, reaction byproducts, or dissolved stock solutions.
» Solvent Identification:
o Scenario 1 (Halogenated): If dissolved in Dichloromethane (DCM) or Chloroform.
» Action: Dispose in the Red (or site-specific) Halogenated Waste container.
o Scenario 2 (Non-Halogenated): If dissolved in DMSO, DMF, Methanol, or Water.
» Action: Dispose in the Clear/Blue Non-Halogenated/Organic Waste container.
e The "Acid Check" (Critical Step):

o Before pouring, verify the waste container does NOT contain strong acids (Sulfuric, Nitric,
concentrated HCI).

o Why? As noted in the hazard profile, acid contact creates gas. If you suspect the waste
stream is acidic, neutralize your specific Boc-PEG solution to pH 6-8 before adding it to
the main carboy.

e Venting: Use a safety funnel with a lid or a vented cap system (e.g., EcoFunnel) to prevent
solvent vapor buildup.

Protocol C: Trace Residues (Empty Vials & Pipette Tips)

Context: "Empty" containers that held P-listed or U-listed acute toxins require triple rinsing.
However, Boc-NH-PEG11-OH is generally not acutely toxic (LD50 > 2000 mg/kg estimated).
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e Vials: Cap securely. Place in a clear, heavy-duty plastic bag designated for "Chemically
Contaminated Debris."

o Pipette Tips: Eject into a dedicated benchtop hazardous waste bin (not regular trash).
e Disposal: When full, seal the bag/box and tag it as "Solid Hazardous Debris" for incineration.

Storage & Satellite Accumulation Area (SAA)

Compliance with EPA (RCRA) regulations requires strict management of the waste before it
leaves your lab.

e The 3-Day Rule: Once a container is full, it must be moved from the SAA to the central
accumulation area within 3 days.[1]

» Secondary Containment: Store all liquid waste bottles in a secondary tray capable of holding
110% of the volume of the largest container.

o Weekly Inspection: Check caps for tightness and containers for bulging (a sign of gas
evolution).

Emergency Procedures: Spills & Exposure
Spill Cleanup Workflow

. 2. Don PPE 3. Absorb ) 4. Collect
1l (rsees VeIl € (R (Gloves, Goggles, Lab Coat) (Vermiculite or Pads) (Scoop to Bag) o |Latill e i

Click to download full resolution via product page
Figure 2: Immediate Spill Response Protocol.
e Minor Spill (<100 mL):
o Cover with absorbent pads or vermiculite.

o Clean the area with soap and water (PEG is water-soluble).
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o Dispose of all cleanup materials as Solid Hazardous Debris.

¢ Skin/Eye Contact:
o Eyes: Flush with water for 15 minutes.

o Skin: Wash with soap and water.[2][3][4] The lipophilic nature of the Boc group and
hydrophilic PEG tail allows it to penetrate skin; wash thoroughly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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